Cas no 1261492-66-3 (Methyl 2-chloro-3-(3-(trifluoromethyl)phenyl)isonicotinate)

• Product Name: Methyl 2-chloro-3-(3-(trifluoromethyl)phenyl)isonicotinate
• CAS No: 1261492-66-3
• MF: C₁₄H₉ClF₃NO₂
• MW: 315.674973249435
• CID: 4983351
• Update Time: 2025-05-19

Methyl 2-chloro-3-(3-(trifluoromethyl)phenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-(3-(trifluoromethyl)phenyl)isonicotinate

• Inchi： 1S/C14H9ClF3NO2/c1-21-13(20)10-5-6-19-12(15)11(10)8-3-2-4-9(7-8)14(16,17)18/h2-7H,1H3
• InChI Key： UFLAMXMDZQZGFD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)OC)C=CN=1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 315.0273907 g/mol
• Monoisotopic Mass: 315.0273907 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 315.67
• XLogP3: 4.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-3-(3-(trifluoromethyl)phenyl)isonicotinate

Methyl 2-chloro-3-(3-(trifluoromethyl)phenyl)isonicotinate: A Comprehensive Overview

Methyl 2-chloro-3-(3-(trifluoromethyl)phenyl)isonicotinate, identified by the CAS number 1261492-66-3, is a highly specialized organic compound with significant applications in various fields. This compound is notable for its unique structure, which combines a chlorine atom at the 2-position and a trifluoromethyl-substituted phenyl group at the 3-position of an isonicotinate moiety. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound in research and industrial settings.

The synthesis of Methyl 2-chloro-3-(3-(trifluoromethyl)phenyl)isonicotinate involves a series of carefully controlled reactions, often starting from readily available starting materials. The process typically includes nucleophilic substitution, Friedel-Crafts alkylation, and esterification steps. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for downstream applications. Recent advancements in catalytic systems have further enhanced the efficiency of its synthesis, reducing production costs and environmental impact.

One of the most promising applications of this compound lies in its use as a precursor in pharmaceutical chemistry. The trifluoromethyl group is known to confer stability and lipophilicity to molecules, which are desirable properties in drug design. Studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Additionally, its ability to act as a building block for more complex molecules makes it invaluable in combinatorial chemistry.

In the field of agrochemistry, Methyl 2-chloro-3-(3-(trifluoromethyl)phenyl)isonicotinate has demonstrated potential as a component in herbicides and fungicides. Its structure allows for selective targeting of specific enzymes in pests and pathogens, minimizing harm to non-target organisms. Recent research has focused on improving its bioavailability and reducing environmental persistence, aligning with global efforts to promote sustainable agriculture.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and ethyl acetate. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental perspective, understanding the degradation pathways of Methyl 2-chloro-3-(3-(trifluoromethyl)phenyl)isonicotinate is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes hydrolysis to form less toxic byproducts. However, further research is needed to evaluate its long-term effects on soil microorganisms and aquatic life.

Looking ahead, the development of novel derivatives based on this compound holds immense potential for innovation across multiple disciplines. For instance, incorporating additional functional groups could enhance its pharmacokinetic properties or expand its spectrum of biological activity. Collaborative efforts between chemists, biologists, and engineers are expected to drive these advancements forward.

In conclusion, Methyl 2-chloro-3-(3-(trifluoromethyl)phenyl)isonicotinate (CAS No. 1261492-66-3) is a versatile compound with diverse applications and ongoing research interest. Its unique structure enables it to serve as a key intermediate in drug discovery and agrochemical development while maintaining compatibility with modern analytical techniques. As scientific understanding deepens, this compound will undoubtedly continue to play a pivotal role in advancing both academic research and industrial innovation.